Cas no 5405-87-8 (1-{2-[(1-ethoxypropan-2-yl)oxy]propoxy}propan-2-ol)

• Product Name: 1-{2-[(1-ethoxypropan-2-yl)oxy]propoxy}propan-2-ol
• CAS No: 5405-87-8
• MF: C₁₁H₂₄O₄
• MW: 220.305864334106
• CID: 2626287
• PubChem ID: 221172
• Update Time: 2025-04-21

1-{2-[(1-ethoxypropan-2-yl)oxy]propoxy}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(1-ethoxypropan-2-yl)oxy]propoxy}propan-2-ol
• DTXSID50968883
• DTXSID80277955
• NSC-5243
• NSC5243
• 5405-87-8
• 1-[2-(1-ethoxypropan-2-yloxy)propoxy]propan-2-ol

• Inchi： 1S/C11H24O4/c1-5-13-7-10(3)15-11(4)8-14-6-9(2)12/h9-12H,5-8H2,1-4H3
• InChI Key： HALDMQJANJMWSY-UHFFFAOYSA-N
• SMILES： O(C(C)COCC)C(C)COCC(C)O

Computed Properties

• Exact Mass: 220.16752
• Monoisotopic Mass: 369.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6
• XLogP3: 0.8

Experimental Properties

• Density: 0.966
• Boiling Point: 288.6°C at 760 mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.436
• PSA: 47.92
• LogP: 1.21390